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Compound of Interest

Compound Name:
N-(2-Bromo-5-

fluorophenyl)acetamide

CAS No.: 1009-06-9

Cat. No.: B1442094

Get Quote

CAS Number: 1009-06-9

This guide provides a comprehensive technical overview of N-(2-Bromo-5-
fluorophenyl)acetamide, a key chemical intermediate in the pharmaceutical industry. Intended

for researchers, scientists, and professionals in drug development, this document delves into

the compound's synthesis, properties, and applications, grounding all information in established

scientific principles and validated methodologies.

Introduction: A Versatile Building Block in Medicinal
Chemistry
N-(2-Bromo-5-fluorophenyl)acetamide is a halogenated aromatic compound that has

emerged as a valuable building block in the synthesis of complex organic molecules.[1] Its

structure, featuring a bromine atom and a fluorine atom on the phenyl ring, offers unique

reactivity and allows for selective chemical modifications. This strategic placement of halogens

makes it an ideal starting material for creating diverse molecular scaffolds, particularly in the

development of novel therapeutic agents. The presence of both bromo and fluoro substituents
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enables selective functionalization through various cross-coupling reactions, a cornerstone of

modern medicinal chemistry.[1] Consequently, this compound is frequently employed in the

synthesis of kinase inhibitors and anti-inflammatory agents, where fine-tuning of molecular

properties is crucial for biological activity.[1]

Physicochemical and Spectroscopic Profile
N-(2-Bromo-5-fluorophenyl)acetamide is typically a white to off-white solid and is soluble in

polar organic solvents.[2] A summary of its key physical and chemical properties is provided in

the table below.

Property Value Source

CAS Number 1009-06-9 ,

Molecular Formula C₈H₇BrFNO

Molecular Weight 232.05 g/mol

Appearance White to off-white solid

Melting Point Data not available

Solubility Soluble in polar solvents

Storage Room temperature, sealed, dry

Spectroscopic Characterization
While a comprehensive public database of the spectra for N-(2-Bromo-5-
fluorophenyl)acetamide is not readily available, the expected spectroscopic data can be

inferred from its structure and comparison with similar compounds.

¹H NMR: The proton NMR spectrum is expected to show a singlet for the methyl protons of

the acetamide group, a singlet for the amide proton, and multiplets in the aromatic region

corresponding to the three protons on the phenyl ring.

¹³C NMR: The carbon NMR spectrum would display a signal for the methyl carbon, a signal

for the carbonyl carbon of the amide, and six distinct signals for the carbons of the aromatic

ring, with their chemical shifts influenced by the bromine and fluorine substituents.
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IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the N-

H stretching of the secondary amide, the C=O stretching of the amide carbonyl group, and

C-H stretching from the aromatic ring and methyl group. Bands corresponding to C-Br and

C-F stretching will also be present in the fingerprint region.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (232.05 g/mol ). Due to the presence of bromine, a

characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2) will be

observed for the molecular ion and bromine-containing fragments.

Synthesis of N-(2-Bromo-5-fluorophenyl)acetamide
The synthesis of N-(2-Bromo-5-fluorophenyl)acetamide is typically achieved through the N-

acetylation of its corresponding aniline precursor, 2-bromo-5-fluoroaniline. This reaction is a

standard and efficient method for the formation of an amide bond.

Reaction Principle
The lone pair of electrons on the nitrogen atom of the primary amine (2-bromo-5-fluoroaniline)

acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acetylating agent, such

as acetic anhydride or acetyl chloride. In the case of acetic anhydride, the reaction proceeds

via a nucleophilic acyl substitution mechanism, with acetic acid as a byproduct. The use of a

mild base or carrying out the reaction in a suitable solvent can facilitate the reaction.

Experimental Protocol: Acetylation of 2-bromo-5-
fluoroaniline
This protocol is adapted from a general procedure for the acetylation of anilines.

Materials:

2-bromo-5-fluoroaniline

Acetic anhydride

Glacial acetic acid
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Ice water

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Heating mantle

Filtration apparatus

Procedure:

In a round-bottom flask, combine 2-bromo-5-fluoroaniline and glacial acetic acid.

To this mixture, add acetic anhydride.

Heat the reaction mixture at reflux for a short period (e.g., 5-15 minutes), monitoring the

reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and then pour it into ice

water to precipitate the product.

Collect the solid product by vacuum filtration.

Wash the solid with cold water to remove any remaining acetic acid.

Dry the product, N-(2-Bromo-5-fluorophenyl)acetamide, to a constant weight.

Synthesis Workflow Diagram

Reactants

Reaction Conditions Work-up & Purification2-bromo-5-fluoroaniline

Glacial Acetic Acid (Solvent)

Acetic_anhydride

Heating (Reflux)
Acetylation

Precipitation in Ice Water Filtration Washing with Cold Water Drying N-(2-Bromo-5-fluorophenyl)acetamide
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Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(2-Bromo-5-fluorophenyl)acetamide.

Applications in Drug Discovery and Development
The strategic placement of bromine and fluorine atoms on the phenylacetamide scaffold makes

N-(2-Bromo-5-fluorophenyl)acetamide a highly versatile intermediate in the synthesis of

pharmacologically active compounds. The bromine atom can readily participate in various

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for

the introduction of diverse substituents. The fluorine atom can enhance metabolic stability,

binding affinity, and membrane permeability of the final drug molecule.

Kinase Inhibitors
Kinase inhibitors are a major class of targeted cancer therapies.[3][4] The phenylacetamide

scaffold is a common feature in many kinase inhibitors. N-(2-Bromo-5-
fluorophenyl)acetamide serves as a key starting material for the synthesis of complex

heterocyclic systems that can effectively target the ATP-binding site of various kinases. The

bromo and fluoro groups can be exploited to modulate the selectivity and potency of these

inhibitors.

Anti-inflammatory Agents
The development of novel anti-inflammatory drugs often involves the synthesis of molecules

that can modulate inflammatory pathways. The structural features of N-(2-Bromo-5-
fluorophenyl)acetamide make it a suitable precursor for the synthesis of compounds with

potential anti-inflammatory activity.[1]

Antileishmanial Agents
Leishmaniasis is a parasitic disease caused by Leishmania protozoa. There is an urgent need

for new, effective, and less toxic antileishmanial drugs. N-(2-Bromo-5-
fluorophenyl)acetamide has been utilized as a reagent in the preparation of fluorinated

rhodacyanine analogues with demonstrated antileishmanial properties.[2] This highlights the

potential of this compound in the development of novel antiparasitic agents.
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Caption: Applications of N-(2-Bromo-5-fluorophenyl)acetamide in drug discovery.

Safety and Handling
As with all chemical reagents, proper safety precautions must be observed when handling N-
(2-Bromo-5-fluorophenyl)acetamide. While a specific safety data sheet (SDS) for this

compound is not widely available, information from structurally similar compounds, such as N-

(2-bromo-4-fluorophenyl)acetamide, suggests that it should be handled with care.

Potential Hazards:

Harmful if swallowed.[5]

May cause skin and eye irritation.[5]

May cause respiratory irritation.[5]

Toxic to aquatic life with long-lasting effects.[5]
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Recommended Precautions:

Work in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Dispose of the chemical and its container in accordance with local, regional, and national

regulations.

It is imperative to consult the specific Safety Data Sheet provided by the supplier before

handling this compound.

Conclusion
N-(2-Bromo-5-fluorophenyl)acetamide, with its unique structural features, serves as a

cornerstone intermediate for the synthesis of a wide array of biologically active molecules. Its

utility in the construction of kinase inhibitors, anti-inflammatory agents, and antileishmanial

compounds underscores its importance in modern drug discovery and development. A

thorough understanding of its synthesis, properties, and reactivity is essential for medicinal

chemists and researchers aiming to leverage this versatile building block for the creation of

next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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